Cas no 294853-55-7 (4-(3-Fluorobenzyl)amino-3-nitro-2H-chromen-2-one)

• Product Name: 4-(3-Fluorobenzyl)amino-3-nitro-2H-chromen-2-one
• CAS No: 294853-55-7
• MF: C₁₆H₁₁FN₂O₄
• MW: 314.267947435379
• CID: 4644021
• Update Time: 2025-05-21

4-(3-Fluorobenzyl)amino-3-nitro-2H-chromen-2-one Chemical and Physical Properties

Names and Identifiers

• 4-[(3-fluorobenzyl)amino]-3-nitro-2H-chromen-2-one
• 2H-1-Benzopyran-2-one, 4-[[(3-fluorophenyl)methyl]amino]-3-nitro-
• 4-(3-Fluorobenzyl)amino-3-nitro-2H-chromen-2-one

• Inchi： 1S/C16H11FN2O4/c17-11-5-3-4-10(8-11)9-18-14-12-6-1-2-7-13(12)23-16(20)15(14)19(21)22/h1-8,18H,9H2
• InChI Key： HVGHXDFPRNYDCQ-UHFFFAOYSA-N
• SMILES： C1(=O)OC2=CC=CC=C2C(NCC2=CC=CC(F)=C2)=C1[N+]([O-])=O

Computed Properties

• Exact Mass: 314.07
• Monoisotopic Mass: 314.07
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 23
• Rotatable Bond Count: 3
• Complexity: 517
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0

Additional information on 4-(3-Fluorobenzyl)amino-3-nitro-2H-chromen-2-one

4-(3-Fluorobenzyl)amino-3-nitro-2H-chromen-2-one: A Comprehensive Overview

4-(3-Fluorobenzyl)amino-3-nitro-2H-chromen-2-one, identified by the CAS number 294853-55-7, is a chemically synthesized compound that has garnered significant attention in recent years due to its unique structural properties and potential applications in various fields. This compound belongs to the class of chromones, which are aromatic heterocyclic compounds with a benzopyran skeleton. The presence of a nitro group at the 3-position and an amino group substituted with a 3-fluorobenzyl moiety at the 4-position imparts distinctive electronic and steric properties to the molecule, making it a subject of interest for researchers in medicinal chemistry, pharmacology, and materials science.

The synthesis of 4-(3-Fluorobenzyl)amino-3-nitro-2H-chromen-2-one typically involves multi-step organic reactions, often employing methods such as nucleophilic aromatic substitution, condensation reactions, or oxidative coupling. Recent advancements in catalytic methodologies have enabled more efficient and selective syntheses of this compound, reducing production costs and enhancing its scalability for industrial applications. The compound's structure is particularly amenable to further functionalization, allowing researchers to explore its potential as a building block for more complex molecules.

One of the most notable aspects of 4-(3-Fluorobenzyl)amino-3-nitro-2H-chromen-2-one is its biological activity. Studies have demonstrated that this compound exhibits potent anti-inflammatory and antioxidant properties, making it a promising candidate for drug development in the treatment of chronic inflammatory diseases such as arthritis and neurodegenerative disorders. Additionally, its ability to modulate cellular signaling pathways, particularly those involving NF-kB and MAPK, has been extensively investigated in recent clinical studies.

The incorporation of a nitro group into the chromone framework significantly enhances the compound's redox properties, which has led to its exploration in electrochemical applications. Recent research has highlighted its potential as an electrode material in dye-sensitized solar cells (DSSCs), where it serves as an efficient electron transport layer due to its high electron mobility and stability under oxidative conditions. Furthermore, the fluorine atom in the 3-fluorobenzyl group contributes to increased lipophilicity, improving the compound's solubility in organic solvents and enhancing its performance in such applications.

In terms of spectroscopic characterization, 4-(3-Fluorobenzyl)amino-3-nitro-2H-chromen-2-one exhibits distinct UV-vis absorption bands due to its conjugated chromophore system. These spectral features make it a valuable tool in fluorescence sensing and imaging technologies. Recent studies have utilized this compound as a fluorescent probe for detecting metal ions and biomolecules in complex biological systems, showcasing its versatility across diverse scientific domains.

The environmental impact of 4-(3-Fluorobenzyl)amino-3-nitro-2H-chromen-2-one has also been a topic of interest. Research into its biodegradation pathways has revealed that under specific microbial conditions, the compound can undergo enzymatic cleavage, leading to the formation of less toxic byproducts. This information is crucial for assessing its eco-friendliness and ensuring sustainable practices during large-scale production and usage.

In conclusion, 4-(3-Fluorobenzyl)amino-3-nitro-2H-chromen-2-one stands out as a multifaceted compound with applications spanning medicinal chemistry, materials science, and environmental studies. Its unique structural features and versatile reactivity continue to drive innovative research directions, positioning it as a key molecule in both academic and industrial settings.